Cas no 2137451-95-5 (4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester)

• Product Name: 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester
• CAS No: 2137451-95-5
• MF: C₁₃H₁₉ClN₂O₄S
• MW: 334.818961381912
• CID: 5255584
• PubChem ID: 165440944
• Update Time: 2025-07-29

4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester
• EN300-386855
• 2137451-95-5
• chloromethyl 2-{[(tert-butoxy)carbonyl]amino}-2-(2-ethyl-1,3-thiazol-4-yl)acetate

• Inchi： 1S/C13H19ClN2O4S/c1-5-9-15-8(6-21-9)10(11(17)19-7-14)16-12(18)20-13(2,3)4/h6,10H,5,7H2,1-4H3,(H,16,18)
• InChI Key： UHTUJDHSXFLKLH-UHFFFAOYSA-N
• SMILES： ClCOC(C(C1=CSC(CC)=N1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 334.0754060g/mol
• Monoisotopic Mass: 334.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 452.0±45.0 °C(Predicted)
• pka: 9.74±0.46(Predicted)

Additional information on 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester

Introduction to 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester (CAS No. 2137451-95-5)

4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester (CAS No. 2137451-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, an amino group protected by a tert-butyloxycarbonyl (Boc) moiety, and a chloromethyl ester functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation.

The α-[[(1,1-dimethylethoxy)carbonyl]amino] group is a common protecting group used in organic synthesis to mask the reactivity of amino groups during multi-step synthetic processes. The tert-butyloxycarbonyl (Boc) protecting group is particularly useful because it can be easily removed under mild acidic conditions, allowing for the selective deprotection of amino groups without affecting other functional groups in the molecule. This feature is crucial in the synthesis of complex molecules and peptides, where precise control over reactivity is essential.

The chloromethyl ester functional group is another key feature of this compound. Chloromethyl esters are versatile intermediates in organic synthesis and can be readily converted into various other functional groups through nucleophilic substitution reactions. This versatility makes 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester an attractive starting material for the synthesis of a wide range of biologically active compounds.

Recent research has highlighted the potential of thiazole-containing compounds in the development of new therapeutic agents. For example, studies have shown that thiazole derivatives can exhibit potent antiviral activity against a variety of viral pathogens, including influenza and HIV. Additionally, thiazoles have been investigated for their ability to modulate enzyme activity and protein-protein interactions, which are critical processes in many disease states.

In the context of drug discovery, 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester (CAS No. 2137451-95-5) represents a promising lead compound due to its structural complexity and potential for chemical modification. The presence of multiple functional groups provides numerous opportunities for derivatization and optimization to enhance its pharmacological properties. For instance, the Boc-protected amino group can be deprotected and further modified to introduce additional functionalities that may improve solubility, stability, or target specificity.

Furthermore, the chloromethyl ester group can be exploited to introduce various substituents through nucleophilic substitution reactions. This flexibility allows researchers to fine-tune the properties of the molecule to meet specific therapeutic requirements. For example, introducing hydrophilic groups can enhance water solubility and bioavailability, while lipophilic groups can improve cell membrane permeability.

The synthesis of 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester typically involves several steps, including the formation of the thiazole ring, protection of the amino group with Boc chloride, and introduction of the chloromethyl ester functionality. Each step requires careful optimization to ensure high yields and purity levels. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline these processes and reduce reaction times.

In addition to its potential as a drug candidate, 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester has also been explored for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. Combinatorial libraries generated from this compound can be screened against various biological targets to identify lead compounds with desired activities. This approach has proven effective in accelerating the drug discovery process by rapidly identifying promising candidates from large pools of structurally diverse molecules.

Despite its potential benefits, it is important to note that 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester (CAS No. 2137451-95-5) must undergo rigorous preclinical testing to evaluate its safety and efficacy before advancing to clinical trials. Preclinical studies typically involve in vitro assays to assess cytotoxicity and selectivity against target cells or enzymes. In vivo studies using animal models are also essential to evaluate pharmacokinetics (PK), pharmacodynamics (PD), and toxicity profiles.

Recent advancements in computational methods have also played a crucial role in optimizing the design and development of thiazole-based compounds like 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester. Molecular modeling techniques such as molecular docking and molecular dynamics simulations can provide insights into how these compounds interact with their biological targets at the atomic level. This information can guide rational design strategies to improve binding affinity and selectivity.

In conclusion, 4-Thiazoleacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, chloromethyl ester (CAS No. 2137451-95-5) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead compound in drug discovery efforts. Ongoing research continues to uncover new applications for this compound and related thiazole derivatives in various therapeutic areas.